Cas no 2309592-77-4 (N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide)

N-[3-(1-Benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide is a specialized sulfonamide derivative featuring a benzofuran and bromothiophene moiety. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a scaffold for designing bioactive molecules. The presence of the bromothiophene group enhances electrophilic reactivity, facilitating further functionalization, while the benzofuran moiety contributes to π-stacking interactions, improving binding affinity in target systems. Its well-defined structure and synthetic versatility make it a valuable intermediate for developing enzyme inhibitors or receptor modulators. The compound's stability and purity profile ensure reproducibility in research applications.

N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide structure

2309592-77-4 structure

Product Name:N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide

CAS No:2309592-77-4

MF:C₁₅H₁₄BrNO₃S₂

MW:400.310560703278

CID:5339486

Update Time:2025-08-05

N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3-(benzofuran-2-yl)propyl)-5-bromothiophene-2-sulfonamide
- N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide
- Inchi： 1S/C15H14BrNO3S2/c16-14-7-8-15(21-14)22(18,19)17-9-3-5-12-10-11-4-1-2-6-13(11)20-12/h1-2,4,6-8,10,17H,3,5,9H2
- InChI Key： IKOHZWXQMLCFGS-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(S1)S(NCCCC1=CC2C=CC=CC=2O1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 468
XLogP3: 4.7
Topological Polar Surface Area: 95.9

N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6539-3913-2μmol	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	2μmol	$57.0	2023-09-08
Life Chemicals	F6539-3913-5μmol	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	5μmol	$63.0	2023-09-08
Life Chemicals	F6539-3913-10μmol	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	10μmol	$69.0	2023-09-08
Life Chemicals	F6539-3913-20μmol	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	20μmol	$79.0	2023-09-08
Life Chemicals	F6539-3913-1mg	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	1mg	$54.0	2023-09-08
Life Chemicals	F6539-3913-2mg	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	2mg	$59.0	2023-09-08
Life Chemicals	F6539-3913-3mg	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	3mg	$63.0	2023-09-08
Life Chemicals	F6539-3913-4mg	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	4mg	$66.0	2023-09-08
Life Chemicals	F6539-3913-5mg	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	5mg	$69.0	2023-09-08
Life Chemicals	F6539-3913-10mg	N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide	2309592-77-4	10mg	$79.0	2023-09-08

N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide Related Literature

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Additional information on N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide

Professional Introduction to N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide (CAS No. 2309592-77-4)

N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide (CAS No. 2309592-77-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a benzofuran moiety with a thiophene sulfonamide backbone, making it a promising candidate for various biological and chemical applications.

The molecular framework of N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of the benzofuran ring enhances its aromaticity and potential for electronic interactions, while the thiophene sulfonamide moiety introduces both hydrophilic and hydrophobic characteristics, facilitating solubility and binding affinity in biological systems.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological activities. N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide stands out as a compound with potential therapeutic applications, particularly in the realm of oncology and anti-inflammatory treatments. Its structural features suggest interactions with various biological targets, making it a subject of extensive research.

The synthesis of N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the bromothiophene sulfonamide group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular architecture efficiently.

Evaluation of the pharmacological properties of N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide has revealed intriguing results in preclinical studies. The compound exhibits notable binding affinity to certain enzymes and receptors, which are implicated in various disease pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The role of computational chemistry in analyzing the molecular interactions of N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide cannot be overstated. Molecular docking simulations have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into the binding mechanisms and help in designing derivatives with enhanced efficacy.

In conclusion, N-[3-(1-benzofuran-2-yl)propyl]-5-bromothiophene-2-sulfonamide(CAS No. 2309592-77-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes and promising biological activities make it a compelling subject for further exploration. As research continues to uncover new applications, this compound is poised to play a crucial role in the development of innovative therapeutic strategies.